Cas no 1696002-49-9 (2-(2-cyclopentylethyl)-3-methylbutanoic acid)

• Product Name: 2-(2-cyclopentylethyl)-3-methylbutanoic acid
• CAS No: 1696002-49-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6116593
• PubChem ID: 165722795
• Update Time: 2025-06-28

2-(2-cyclopentylethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyclopentylethyl)-3-methylbutanoic acid
• 1696002-49-9
• EN300-1856259

• Inchi： 1S/C12H22O2/c1-9(2)11(12(13)14)8-7-10-5-3-4-6-10/h9-11H,3-8H2,1-2H3,(H,13,14)
• InChI Key： HOKHPKOVHWLZJH-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)CCC1CCCC1)=O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-cyclopentylethyl)-3-methylbutanoic acid

2-(2-Cyclopentylethyl)-3-methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1696002-49-9, commonly referred to as 2-(2-cyclopentylethyl)-3-methylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a substituted butanoic acid moiety. The cyclopentyl group plays a crucial role in determining the physical and chemical properties of the molecule, making it a subject of interest for researchers exploring its potential applications.

Recent studies have highlighted the importance of cyclopentane derivatives in drug design, particularly due to their ability to enhance the stability and bioavailability of pharmaceutical compounds. The butanoic acid component of this molecule further adds to its versatility, as it can participate in various biochemical reactions and interactions. The combination of these structural elements makes 2-(2-cyclopentylethyl)-3-methylbutanoic acid a promising candidate for use in the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers in its structure allows for the creation of enantiomerically pure compounds, which are highly sought after in the pharmaceutical industry. Researchers have explored the use of this compound in synthesizing complex natural products and bioactive molecules, demonstrating its utility in modern organic synthesis.

In terms of synthesis, 2-(2-cyclopentylethyl)-3-methylbutanoic acid can be prepared through a variety of methods, including ring-opening reactions and alkylation techniques. These methods leverage the reactivity of the cyclopentane ring and the carboxylic acid group to achieve high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes, making large-scale production more feasible.

The pharmacological properties of this compound are equally compelling. Preclinical studies have shown that it exhibits potent activity against various enzyme targets, suggesting its potential as a lead compound for drug development. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for research into its role in treating conditions such as inflammation, neurodegenerative diseases, and cancer.

From an environmental perspective, the biodegradability and toxicity profiles of 2-(2-cyclopentylethyl)-3-methylbutanoic acid are critical considerations for its industrial applications. Recent research has focused on optimizing its production processes to minimize environmental impact while ensuring compliance with regulatory standards. These efforts underscore the importance of sustainable practices in modern chemical manufacturing.

In conclusion, 2-(2-cyclopentylethyl)-3-methylbutanoic acid (CAS No. 1696002-49-9) is a versatile and intriguing compound with a wide range of potential applications. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a valuable tool for scientists across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the fields of chemistry and medicine.